Cas no 876384-47-3 (1-chloro-3-(chloromethyl)-2-fluorobenzene)

• Product Name: 1-chloro-3-(chloromethyl)-2-fluorobenzene
• CAS No: 876384-47-3
• MF: C₇H₅Cl₂F
• MW: 179.019003629684
• MDL: MFCD09744684
• CID: 1908432
• PubChem ID: 20538772
• Update Time: 2025-06-11

1-chloro-3-(chloromethyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(chloromethyl)-2-fluorobenzene
• SureCN3069271
• 3-chloro-2-fluorobenzyl chloride
• 1-Chloro-3-chloromethyl-2-fluorobenzene
• KB-181442
• DB-103176
• AKOS006332427
• DTXSID70608491
• EN300-330655
• 3-Chloro-2-fluoro-benzyl chloride
• SCHEMBL3069271
• MFCD09744684
• YLTYCUOGVPKILN-UHFFFAOYSA-N
• AS-46386
• 876384-47-3
• CL9511
• DTXCID80559248

• MDL： MFCD09744684
• Inchi： 1S/C7H5Cl2F/c8-4-5-2-1-3-6(9)7(5)10/h1-3H,4H2
• InChI Key： YLTYCUOGVPKILN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1F)Cl

Computed Properties

• Exact Mass: 177.9752337g/mol
• Monoisotopic Mass: 177.9752337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

1-chloro-3-(chloromethyl)-2-fluorobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P264-P270-P301+P312-P330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-chloro-3-(chloromethyl)-2-fluorobenzene

Introduction to 1-Chloro-3-(Chloromethyl)-2-Fluorobenzene (CAS No. 876384-47-3)

1-Chloro-3-(chloromethyl)-2-fluorobenzene, with the CAS number 876384-47-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with chlorine, fluorine, and a chloromethyl group, which imparts it with a range of valuable properties.

The molecular formula of 1-chloro-3-(chloromethyl)-2-fluorobenzene is C₈H₆Cl₂F, and its molecular weight is approximately 195.04 g/mol. The compound exists as a colorless liquid at room temperature and has a distinct aromatic odor. Its physical and chemical properties, such as boiling point, melting point, and solubility, make it suitable for a variety of synthetic processes and applications.

In the realm of pharmaceutical research, 1-chloro-3-(chloromethyl)-2-fluorobenzene has shown promise as an intermediate in the synthesis of novel drugs. The presence of multiple halogen substituents allows for a wide range of functional group transformations, making it a valuable starting material for the development of new therapeutic agents. Recent studies have explored its use in the synthesis of fluorinated compounds, which are known for their enhanced biological activity and improved pharmacokinetic properties.

A notable application of 1-chloro-3-(chloromethyl)-2-fluorobenzene is in the field of materials science. The compound's unique combination of halogen substituents and aromatic structure makes it an excellent precursor for the synthesis of advanced materials with tailored properties. For instance, it can be used to create polymers with enhanced thermal stability and mechanical strength, which are crucial for applications in electronics, aerospace, and automotive industries.

In chemical synthesis, 1-chloro-3-(chloromethyl)-2-fluorobenzene serves as a versatile building block for the preparation of complex molecules. Its reactivity can be harnessed through various synthetic routes, such as nucleophilic substitution reactions, cross-coupling reactions, and electrophilic aromatic substitutions. These reactions enable the introduction of diverse functional groups onto the aromatic ring, thereby expanding the scope of potential applications.

The safety and environmental impact of 1-chloro-3-(chloromethyl)-2-fluorobenzene are important considerations in its use. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety and environmental protection. Researchers should adhere to standard laboratory protocols to minimize exposure risks and prevent contamination.

In conclusion, 1-chloro-3-(chloromethyl)-2-fluorobenzene (CAS No. 876384-47-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in various scientific and industrial fields.